Cas no 2228829-85-2 (1-(heptan-4-yl)cyclopropylmethanol)

• Product Name: 1-(heptan-4-yl)cyclopropylmethanol
• CAS No: 2228829-85-2
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 6335208
• PubChem ID: 165641767
• Update Time: 2025-09-27

1-(heptan-4-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(heptan-4-yl)cyclopropylmethanol
• [1-(heptan-4-yl)cyclopropyl]methanol
• EN300-1733587
• 2228829-85-2

• Inchi： 1S/C11H22O/c1-3-5-10(6-4-2)11(9-12)7-8-11/h10,12H,3-9H2,1-2H3
• InChI Key： YPFGQQSDUSNOBB-UHFFFAOYSA-N
• SMILES： OCC1(C(CCC)CCC)CC1

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(heptan-4-yl)cyclopropylmethanol

Introduction to 1-(heptan-4-yl)cyclopropylmethanol (CAS No. 2228829-85-2)

1-(heptan-4-yl)cyclopropylmethanol, identified by the Chemical Abstracts Service Number (CAS No.) 2228829-85-2, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by a cyclopropyl moiety linked to an aliphatic chain, which often confers distinct reactivity and biological activity. The presence of a heptan-4-yl group introduces a linear alkyl chain with a terminal alcohol functionality, making it a versatile intermediate in synthetic chemistry and a potential candidate for further derivatization.

The structural motif of 1-(heptan-4-yl)cyclopropylmethanol combines the rigidity of the cyclopropyl ring with the flexibility of the heptan-4-yl side chain. The cyclopropyl group is known for its strained three-membered ring, which can participate in various chemical reactions, including ring-opening reactions that are often catalyzed by transition metals. This strain can be exploited to facilitate novel synthetic pathways or to enhance binding interactions in biological systems. On the other hand, the heptan-4-yl chain provides a hydrophobic anchor, which can influence the solubility and partitioning properties of the molecule, making it suitable for applications in both aqueous and organic environments.

The alcohol functionality at the methylene group in 1-(heptan-4-yl)cyclopropylmethanol serves as a reactive site for further chemical modifications. It can undergo oxidation to form aldehydes or ketones, esterification to yield esters, or reduction to form secondary alcohols. These transformations are fundamental in drug discovery and lead optimization, where functional groups are strategically modified to improve pharmacokinetic properties or target specific biological pathways. The compound's dual nature—combining both a strained cyclopropyl ring and an accessible alcohol group—makes it an intriguing scaffold for medicinal chemists seeking to design novel bioactive molecules.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their potential applications in medicinal chemistry. The cyclopropyl group is known to enhance metabolic stability and binding affinity in drug candidates. For instance, several FDA-approved drugs contain cyclopropyl moieties, demonstrating their utility in improving pharmacological profiles. 1-(heptan-4-yl)cyclopropylmethanol could serve as a building block for such applications, offering a platform for designing molecules with enhanced bioavailability and target engagement.

The synthesis of 1-(heptan-4-yl)cyclopropylmethanol involves multi-step organic transformations that highlight the compound's synthetic utility. One possible synthetic route begins with the formation of the cyclopropane ring via carbonyl addition followed by elimination reactions. Subsequent functionalization of the heptan chain can be achieved through Grignard reactions or other organometallic transformations. The introduction of the alcohol group at the methylene position can be accomplished through reduction of an ester or ketone precursor. These synthetic strategies underscore the compound's versatility as an intermediate in complex molecule construction.

The biological activity of 1-(heptan-4-yl)cyclopropylmethanol has not been extensively studied as of yet, but its structural features suggest potential applications in various therapeutic areas. The cyclopropyl group has been shown to modulate receptor binding in some cases, while the alcohol functionality provides a site for hydrogen bonding interactions with biological targets. Further investigation into its pharmacological properties could uncover novel mechanisms of action or lead to new therapeutic interventions.

Recent advancements in computational chemistry have enabled virtual screening and molecular docking studies to predict the binding modes of small molecules like 1-(heptan-4-yl)cyclopropylmethanol with biological targets. These computational approaches can accelerate lead optimization by identifying promising candidates for experimental validation. By leveraging these tools, researchers can explore the potential of 1-(heptan-4-yl)cyclopropylmethanol as a scaffold for drug discovery programs targeting diseases such as cancer, inflammation, or neurodegenerative disorders.

The chemical reactivity of 1-(heptan-4-yl)cyclopropylmethanol also makes it valuable for exploring new synthetic methodologies. For example, transition metal-catalyzed cross-coupling reactions can be employed to introduce diverse functional groups at different positions along the heptan chain or on the cyclopropyl ring. Such transformations open up possibilities for generating libraries of derivatives with tailored properties for biological evaluation.

In conclusion, 1-(heptan-4-yl)cyclopropylmethanol (CAS No. 2228829-85-2) represents an intriguing compound with significant potential in pharmaceutical chemistry and chemical biology. Its unique structural features—combining a strained cyclopropyl ring with an aliphatic chain terminated by an alcohol group—make it a versatile intermediate for synthetic applications and a promising candidate for drug discovery efforts aimed at developing novel therapeutic agents.